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Compound of Interest

Compound Name: (S,S,S)-AHPC hydrochloride

Cat. No.: B3067990 Get Quote

(S,S,S)-AHPC Hydrochloride Technical Support
Center
Welcome to the technical support center for (S,S,S)-AHPC hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the handling, preparation, and effective use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is (S,S,S)-AHPC hydrochloride and what is its primary application in research?

(S,S,S)-AHPC hydrochloride is a von Hippel-Lindau (VHL) amino building block. It serves as

a negative control for (S,R,S)-AHPC, which is a ligand for the VHL protein.[1] In the context of

Proteolysis-targeting chimeras (PROTACs), the (S,R,S) form is used to recruit the VHL E3

ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by

the proteasome. (S,S,S)-AHPC hydrochloride, being the inactive epimer, should not engage

the VHL protein and is therefore used in control experiments to ensure that the observed

effects are due to the specific engagement of VHL by the active PROTAC.[1][2][3]

Q2: What are the key differences between (S,S,S)-AHPC hydrochloride and (S,R,S)-AHPC

hydrochloride?
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The key difference lies in their stereochemistry, which dictates their biological activity. (S,R,S)-

AHPC is the active form that binds to the VHL E3 ligase.[2][3] In contrast, (S,S,S)-AHPC is the

inactive diastereomer and is used as a negative control in experiments.[1][2][3][4]

Q3: What are the recommended storage conditions for (S,S,S)-AHPC hydrochloride?

For long-term storage, (S,S,S)-AHPC hydrochloride powder should be stored at -20°C for up

to 3 years.[5] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can

be stored at -80°C for up to one year.[5]

Troubleshooting Guide
Q1: My (S,S,S)-AHPC hydrochloride powder won't fully dissolve in my chosen solvent. What

should I do?

If you observe precipitation or phase separation during the preparation of your solution, gentle

heating and/or sonication can be used to aid dissolution.[1][6][7] It is also crucial to use fresh,

anhydrous solvents, as moisture can affect solubility. For instance, DMSO is hygroscopic, and

using fresh DMSO is recommended for optimal solubility.[5]

Q2: I'm observing unexpected activity in my cells treated with the (S,S,S)-AHPC
hydrochloride negative control. What could be the cause?

While (S,S,S)-AHPC hydrochloride is designed to be the inactive control, off-target effects

can never be completely ruled out. Ensure that the concentration used is appropriate and not

excessively high. It is also important to verify the purity of the compound. If unexpected activity

persists, consider testing a different negative control or further characterizing the observed

phenotype to determine if it is a genuine off-target effect.

Q3: My stock solution of (S,S,S)-AHPC hydrochloride has been stored for a while. How can I

be sure it is still stable and active?

Stock solutions of (S,S,S)-AHPC hydrochloride are stable for up to 6 months when stored at

-80°C and for 1 month at -20°C (stored under nitrogen, away from moisture).[1][6] To ensure

the integrity of your compound, it is recommended to aliquot the stock solution upon

preparation to minimize freeze-thaw cycles.[1][5] For in vivo experiments, it is always best to

use a freshly prepared working solution on the same day.[1][6][7]
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Data Presentation
Table 1: Physical and Chemical Properties of (S,S,S)-AHPC hydrochloride

Property Value Reference

Molecular Formula C22H31ClN4O3S [1]

Molecular Weight 467.02 g/mol [1]

Appearance White to yellow solid [1]

Purity ≥97% [8]

CAS Number 2115897-23-7 [1]

Table 2: Solubility of (S,S,S)-AHPC hydrochloride

Solvent Solubility Reference

DMSO ≥ 2.08 mg/mL (4.45 mM) [1]

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.35 mM) [1]

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2.08 mg/mL (4.45 mM) [1]

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (4.45 mM) [1]

Table 3: Recommended Storage Conditions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3067990?utm_src=pdf-body
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/901487
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.benchchem.com/product/b3067990?utm_src=pdf-body
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.medchemexpress.com/s-s-s-ahpc-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [5]

Stock Solution in

Solvent
-80°C 1 year [5]

Stock Solution in

Solvent
-20°C 1 month [1][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out the required amount of (S,S,S)-AHPC hydrochloride
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.67 mg of the compound.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. In this

example, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved. If

necessary, gentle warming can be applied.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for

long-term storage or -20°C for short-term storage.

Protocol 2: In Vivo Formulation Protocol
This protocol is for preparing a working solution for in vivo experiments. It is recommended to

prepare this solution fresh on the day of use.[1][6][7]

Prepare a concentrated stock solution in DMSO. For example, prepare a 20.8 mg/mL stock

solution.
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Choose a vehicle formulation based on your experimental needs. One common formulation

is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Prepare the working solution. For 1 mL of the final formulation:

Take 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to bring the final volume to 1 mL.

Ensure complete dissolution. The final solution should be clear. If any precipitation is

observed, gentle warming or sonication may be used.[1][6][7]
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PROTAC Mechanism of Action with (S,R,S)-AHPC
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Caption: PROTAC mechanism with active (S,R,S)-AHPC and inactive (S,S,S)-AHPC control.
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General Experimental Workflow for (S,S,S)-AHPC Hydrochloride
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Caption: A typical experimental workflow using (S,S,S)-AHPC as a negative control.
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Logical Relationship

Role of (S,S,S)-AHPC as a Negative Control

Experiment

Active PROTAC
((S,R,S)-AHPC based)
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Caption: Logical diagram illustrating the role of (S,S,S)-AHPC in validating experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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